dimethyl 5-{[(benzylsulfonyl)acetyl]amino}isophthalate

• IUPAC Name: dimethyl 5-[(2-benzylsulfonylacetyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C19H19NO7S/c1-26-18(22)14-8-15(19(23)27-2)10-16(9-14)20-17(21)12-28(24,25)11-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H,20,21)
• InChI Key: QINOBFCJIYDCNU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)CS(=O)(=O)CC2=CC=CC=C2)C(=O)OC
• Molecular Formula: C19H19NO7S
• Molecular Weight: 405.4 g/mol

Description

Dimethyl 5-{[(benzylsulfonyl)acetyl]amino}isophthalate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BSAI and is known for its unique chemical properties that make it a valuable tool in various research fields.

Scientific Research Applications

BSAI has been used in various scientific research applications, including drug discovery, enzyme inhibition studies, and protein-ligand binding assays. This compound is particularly useful in drug discovery research as it can act as a lead compound for the development of new drugs. BSAI has also been used to study the inhibition of enzymes such as carbonic anhydrase and histone deacetylase, which are important targets for drug development. Additionally, BSAI has been used in protein-ligand binding assays to study the binding affinity and specificity of various proteins.

Mechanism of Action

The mechanism of action of BSAI is not fully understood, but it is believed to act as an inhibitor of various enzymes and proteins. BSAI has been shown to inhibit carbonic anhydrase and histone deacetylase, which are enzymes involved in various physiological processes. Additionally, BSAI has been shown to bind to proteins such as bovine serum albumin and hemoglobin, indicating that it may have a role in protein-ligand interactions.
Biochemical and Physiological Effects:
BSAI has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrase by BSAI can lead to a decrease in the production of bicarbonate ions, which are important for pH regulation in the body. Inhibition of histone deacetylase by BSAI can lead to changes in gene expression and may have implications for the treatment of cancer and other diseases. Additionally, BSAI has been shown to bind to proteins such as hemoglobin, which can affect the transport of oxygen in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BSAI in lab experiments is its unique chemical properties, which make it a valuable tool for studying protein-ligand interactions and enzyme inhibition. Additionally, BSAI is relatively easy to synthesize and is commercially available. However, there are also limitations to using BSAI in lab experiments. One limitation is that it may not be suitable for use in vivo due to its potential toxicity. Additionally, BSAI may not be effective against all enzymes and proteins, and further research is needed to fully understand its mechanism of action.

Future Directions

There are several future directions for research on BSAI. One area of research is the development of new drugs based on the structure of BSAI. Additionally, further studies are needed to fully understand the mechanism of action of BSAI and its potential applications in various research fields. Finally, research is needed to evaluate the potential toxicity of BSAI and its suitability for use in vivo.